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Introduction
GSK2188931B is a potent and novel inhibitor of soluble epoxide hydrolase (sEH).[1] Inhibition

of sEH has been demonstrated to confer beneficial effects on cardiac function and ventricular

remodeling following myocardial infarction (MI), primarily by preventing the degradation of

epoxyeicosatrienoic acids (EETs), which have anti-inflammatory and pro-fibrinolytic properties.

These notes provide a summary of the available data and protocols for the dosage and

administration of GSK2188931B in rodent models, with a focus on its application in a rat model

of cardiac remodeling.

Mechanism of Action: sEH Inhibition
GSK2188931B exerts its therapeutic effects by inhibiting soluble epoxide hydrolase (sEH). sEH

is a key enzyme in the metabolism of arachidonic acid, responsible for the conversion of

epoxyeicosatrienoic acids (EETs) to their less active dihydroxyeicosatrienoic acids (DHETs). By

inhibiting sEH, GSK2188931B increases the bioavailability of EETs, which possess anti-

inflammatory, vasodilatory, and anti-fibrotic properties. This mechanism has been shown to be

beneficial in a rat model of myocardial infarction, where GSK2188931B attenuated cardiac

fibrosis, reduced macrophage infiltration, and improved left ventricular function.[2][3][4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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